Cas no 96984-65-5 (2-(1-benzothiophen-2-yl)cyclopropan-1-amine)

• Product Name: 2-(1-benzothiophen-2-yl)cyclopropan-1-amine
• CAS No: 96984-65-5
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 5840236
• PubChem ID: 517552
• Update Time: 2025-06-08

2-(1-benzothiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-benzo[b]thien-2-yl-
• 2-(1-benzothiophen-2-yl)cyclopropan-1-amine
• 96984-65-5
• EN300-1842945

• Inchi： 1S/C11H11NS/c12-9-6-8(9)11-5-7-3-1-2-4-10(7)13-11/h1-5,8-9H,6,12H2
• InChI Key： BIZFGBZZQXMRRD-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1SC2=CC=CC=C2C=1

Computed Properties

• Exact Mass: 189.06122053g/mol
• Monoisotopic Mass: 189.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±35.0 °C(Predicted)
• pka: 8.59±0.40(Predicted)

Additional information on 2-(1-benzothiophen-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(1-Benzothiophen-2-yl)cyclopropan-1-amine (CAS No. 96984-65-5)

2-(1-Benzothiophen-2-yl)cyclopropan-1-amine, with the CAS number 96984-65-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique structural framework combining a benzothiophene moiety with a cyclopropylamine group, making it a valuable intermediate for synthesizing novel bioactive molecules. Researchers and industry professionals frequently search for terms like "benzothiophene derivatives", "cyclopropylamine applications", and "CAS 96984-65-5 synthesis", reflecting its relevance in cutting-edge applications.

The growing interest in heterocyclic compounds like 2-(1-benzothiophen-2-yl)cyclopropan-1-amine is driven by their potential in drug discovery, particularly in targeting neurological and metabolic disorders. Recent studies highlight its role as a precursor for small-molecule inhibitors and receptor modulators, aligning with trends in personalized medicine. Searches for "benzothiophene-based drugs" and "amine-functionalized cyclopropanes" underscore its therapeutic promise. Additionally, its stability and reactivity profile make it a candidate for advanced material design, such as organic semiconductors or photoactive polymers.

From a synthetic chemistry perspective, CAS 96984-65-5 exemplifies innovations in ring-strain utilization and catalytic cyclopropanation. Laboratories often explore "efficient synthesis of 2-(1-benzothiophen-2-yl)cyclopropan-1-amine" to optimize yields and purity. The compound’s stereochemistry also attracts attention, as enantiopure forms may exhibit distinct biological activities. This aligns with the broader demand for chiral building blocks in asymmetric synthesis.

Environmental and regulatory considerations further elevate the importance of 96984-65-5. With increasing focus on green chemistry, researchers seek solvent-free protocols or biocatalytic routes for its production. Queries like "sustainable synthesis of benzothiophene amines" reflect this shift. Moreover, its non-hazardous classification ensures compliance with global safety standards, making it a preferred choice for industrial applications.

In summary, 2-(1-benzothiophen-2-yl)cyclopropan-1-amine (CAS 96984-65-5) bridges multiple scientific domains, from medicinal chemistry to materials engineering. Its versatility and alignment with trending research themes—such as drug development, catalysis, and sustainability—ensure its continued prominence. For those investigating "benzothiophene-cyclopropane hybrids" or "high-value amine intermediates", this compound offers a compelling case study in innovation.